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In the realm of polymer science, safeguarding materials from the degradative effects of
weathering is paramount to ensuring their longevity and performance. Ultraviolet (UV) radiation,
moisture, and temperature fluctuations can lead to aesthetic and structural failures, such as
discoloration, loss of gloss, and embrittlement. To counteract these effects, light stabilizers are
incorporated into polymeric matrices. Among these, Hindered Amine Light Stabilizers (HALS)
are a critically important class, and Chimassorb 119 has emerged as a high-performance
option.

This guide provides an objective comparison of Chimassorb 119 with other light stabilizers,
supported by experimental data from accelerated weathering tests. It is intended for
researchers, scientists, and professionals in polymer and materials science to aid in the
selection of appropriate stabilization systems.

Performance of Chimassorb 119 in Polymer
Systems

Chimassorb 119 is a high-molecular-weight HALS with low volatility and a low tendency to
migrate, providing excellent bulk protection to polymers. Its piperidyl-methyl group reduces
chemical interactions and discoloration, a distinct advantage over some other commercial
HALS.[1] It is effective in a wide range of polymers, including polyolefins (polypropylene and
polyethylene), thermoplastic olefins (TPOs), and acrylonitrile-butadiene-styrene (ABS).[2][3]
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Comparative Performance Data

The following tables summarize the performance of Chimassorb 119 and its alternatives in
accelerated weathering tests. It is important to note that the data is compiled from different
studies and polymer systems; therefore, direct comparisons should be made with caution.

Table 1: Gloss Retention of Stabilized Thermoplastic Olefin (TPO) after Xenon Arc Weathering

. % Gloss Retention after % Gloss Retention after
Stabilizer System
2500 kJ 4000 kJ
0.29% Tinuvin 123 S + 0.2%
Chimassorb 119 + 0.2% 72.5% 45.8%
Tinuvin 328
0.4% Tinuvin 791 + 0.2%
43.6% 7.6%

Tinuvin 328

Source: Adapted from Ciba Specialty Chemicals Brochure.[4] The addition of a UV absorber
(Tinuvin 328) and a non-interacting HALS (Tinuvin 123 S) creates a synergistic system.

Table 2: Color Change (AE) of Stabilized Black TPO after Xenon Arc Weathering

Stabilizer System (at

AE after 2000 hours AE after 4000 hours
0.25%)
Tinuvin XT 850 ~1 ~2
Tinuvin 791 ~2 ~4
Tinuvin 770 ~3 ~6

Not directly tested in this study,  Not directly tested in this study,
Chimassorb 119 but benchmarked against for but benchmarked against for

high performance high performance

Source: Adapted from a presentation on weathering of innovative light stabilization systems for
PP/TPO.[5] While Chimassorb 119 was not included in this specific dataset, the performance
of other HALS provides a benchmark.
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Table 3: Retention of Mechanical Properties in Polypropylene (PP) after Accelerated

Weathering

Retention of Retention of

Stabilizer System Tensile Strength Elongation at Weathering Method
(%) Break (%)

PP + Chimassorb 944
~80% ~60% Xenon Arc

+ FCo

PP + Tinuvin 770 +
~75% ~50% Xenon Arc

FCo

Source: Adapted from a study on coir fiber polypropylene composites.[6] This data on
Chimassorb 944 and Tinuvin 770 provides an indication of the performance of high and low
molecular weight HALS, respectively. FCo refers to coir fiber.

Experimental Protocols

The data presented above was generated using standardized accelerated weathering test
methods. The following are detailed protocols for two of the most common methods.

Xenon Arc Accelerated Weathering (Based on ASTM
G155)

This method simulates the full spectrum of sunlight using a xenon arc lamp.[7]

e Apparatus: A xenon arc weathering apparatus equipped with appropriate filters to simulate
either direct outdoor sunlight or sunlight through window glass. The chamber allows for
control of irradiance, temperature, and humidity.

o Test Specimens: Prepared according to the relevant material specification. Typically, flat
panels of the polymer with and without the stabilizer are used.

e Exposure Cycle: A common cycle for automotive applications is Cycle 1 from ASTM G155,
which consists of:

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.researchgate.net/figure/Retention-of-tensile-strength-and-elongation-at-break-after-1000h-of-UVB-and-xenon-arc_fig2_344434224
https://longchangchemical.com/expired-tinuvin-770-can-be-used-in-polypropylene/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141851?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

o Light Cycle: 102 minutes of light at a specified irradiance (e.g., 0.55 W/m? at 340 nm), a
black panel temperature of 63°C, and 50% relative humidity.

o Light and Water Spray Cycle: 18 minutes of light with a continuous front and back water
spray.

o Duration: The total exposure duration is determined by the material and its intended
application, often ranging from 1000 to 4000 hours.

o Evaluation: Specimens are periodically removed and evaluated for changes in color
(spectrophotometer), gloss (gloss meter), and mechanical properties (tensile tester).

Fluorescent UV Accelerated Weathering (Based on
ASTM G154)

This method uses fluorescent lamps to simulate the UV portion of the solar spectrum.[8][9]

o Apparatus: A QUV accelerated weathering tester equipped with UVA-340 lamps, which
provide a good simulation of sunlight in the critical short-wavelength UV region. The chamber
also provides for condensation and temperature control.

o Test Specimens: Prepared as for the xenon arc test.
o Exposure Cycle: Atypical cycle consists of:
o UV Exposure: 8 hours of UV irradiation at a controlled temperature (e.g., 60°C).

o Condensation: 4 hours of condensation at a controlled temperature (e.g., 50°C) in the
dark.

o Duration: Similar to xenon arc testing, the duration depends on the material and application.

» Evaluation: Properties are evaluated in the same manner as for the xenon arc test.

Experimental Workflow Diagram

The following diagram illustrates the typical workflow for an accelerated weathering study.
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Caption: Workflow for accelerated weathering testing of stabilized polymers.
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Conclusion

Chimassorb 119 demonstrates excellent performance as a light stabilizer for a variety of
polymers, particularly in demanding applications where long-term durability is critical. Its high
molecular weight and unique chemical structure contribute to its low volatility, migration
resistance, and reduced interaction with other formulation components. While direct,
comprehensive comparative data under identical conditions can be challenging to find in the
public domain, the available information indicates that Chimassorb 119, especially when used
in synergistic systems with other stabilizers, provides superior protection against the
detrimental effects of weathering. The selection of an appropriate stabilization package will
ultimately depend on the specific polymer, the intended application, and the desired
performance characteristics. The experimental protocols and data presented in this guide offer
a valuable resource for making informed decisions in the development of weather-resistant
polymeric materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b141851#accelerated-weathering-testing-of-polymers-
stabilized-with-chimassorb-119]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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